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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing TAM

(Test Article for Measurement) panels to monitor and troubleshoot the sensitivity of their liquid

penetrant inspection systems.

Frequently Asked Questions (FAQs)
Q1: What is a TAM panel and what is its primary purpose?

A TAM panel is a standardized test piece used to verify the performance of a liquid penetrant

inspection system.[1][2][3] It is typically a stainless steel plate, half of which is chrome-plated

and contains five "starburst" crack patterns of progressively smaller sizes.[4][5][6] The other

half is grit-blasted to a specific roughness to evaluate the penetrant's background

characteristics.[4][6] Its main purpose is to provide a consistent method for daily system

performance checks, ensuring that the penetrant materials, equipment, and processing

parameters are functioning correctly.[4][7][8] It is a tool for monitoring for sudden changes in

the system, not for quantifying penetrant sensitivity.[4]

Q2: How is a baseline established for a TAM panel?

A baseline is established by processing a new TAM panel with fresh, unused penetrant,

emulsifier (if applicable), and developer according to the production line's standard operating

procedures.[1][4] A high-quality, full-size color photograph of the resulting indications should be
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taken to serve as the reference for all future daily checks.[1][9][10] This baseline is unique to

each specific panel and set of materials.[1]

Q3: How often should a TAM panel be used and recalibrated?

A TAM panel should be used for a system performance check at the beginning of each work

shift or daily.[7][8] It is also recommended to perform a check whenever there is a change in

materials, after system maintenance, or if there is any suspicion that the system is not

performing correctly.[8] Annual recalibration of the TAM panel is a common recommendation to

ensure the integrity of the induced cracks.[6][7][11]

Q4: What are the expected indications for different penetrant sensitivity levels?

While there is no industry-wide standard for the exact number of indications that should appear

for a given sensitivity level, general guidelines exist.[1] The number of visible starbursts is a

rough indicator of the penetrant system's performance.

Penetrant Sensitivity Level
Expected Number of Visible Starburst
Indications

Ultra-High Sensitivity (e.g., Level 4) All five indications should be visible.[4]

High Sensitivity (e.g., Level 3)
Four, and occasionally five, indications should

be visible.[4][7]

Medium Sensitivity (e.g., Level 2)
Two to three of the largest indications should be

visible.[4][7]

Note: These are general guidelines. Always compare the daily results to the baseline

established for that specific TAM panel and penetrant system.[1]

Troubleshooting Guide
This guide addresses common issues encountered when using a TAM panel to assess

penetrant system sensitivity.
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Issue 1: Fewer starburst indications are visible
compared to the baseline.
This is a common problem that suggests a decrease in the penetrant system's sensitivity.

Troubleshooting Workflow for Reduced Indications

Problem: Fewer Indications
than Baseline

1. Verify TAM Panel
Cleanliness

2. Inspect Penetrant
Material

3. Review Processing
Parameters

4. Evaluate Developer
Application

5. Check UV-A
Light Source

Cause: Residual contamination
 in cracks

Cause: Penetrant contamination
or degradation

Cause: Incorrect dwell,
rinse, or drying times

Cause: Improper developer
application or expired material

Cause: Degraded blacklight
intensity

Solution: Thoroughly clean
panel (ultrasonic cleaning

 is effective)

Solution: Replace with fresh
penetrant material

Solution: Adhere strictly to
established protocol parameters

Solution: Apply a thin, even
layer of developer; check

expiration date

Solution: Measure UV-A intensity
and replace bulb if below

specification

Click to download full resolution via product page

Caption: Troubleshooting logic for fewer than expected indications.

Issue 2: Excessive fluorescent background on the grit-
blasted side of the TAM panel.
A high level of background fluorescence can mask indications and indicates a problem with the

penetrant removal or cleaning process.

Troubleshooting Workflow for Excessive Background
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Problem: Excessive
Background Fluorescence

1. Verify Rinse
Parameters

2. Check Emulsifier
(if applicable)

3. Review Penetrant
Dwell Time

4. Inspect for System
Contamination

Cause: Over-washing or
incorrect water pressure/

temperature

Cause: Incorrect emulsifier
concentration or contact time

Cause: Insufficient
penetrant dwell time

Cause: Contaminated
rinse water or emulsifier

Solution: Adhere to specified
rinse time, pressure, and
temperature parameters

Solution: Verify emulsifier
concentration and adhere to

correct contact time

Solution: Ensure minimum
penetrant dwell time is met

Solution: Check for and remove
any sources of contamination

in the system

Click to download full resolution via product page

Caption: Troubleshooting logic for excessive background fluorescence.

Experimental Protocols
Standard Protocol for TAM Panel System Performance
Check
This protocol outlines the key steps for using a TAM panel to monitor the performance of a

liquid penetrant system.

Pre-Cleaning and Verification:

Thoroughly clean the TAM panel to remove any residual penetrant or developer from

previous tests. Ultrasonic cleaning in a suitable solvent (e.g., acetone or isopropyl alcohol)

is highly effective.[6][7]

Ensure the panel is completely dry before applying penetrant.[7][12] This can be achieved

by air drying or using a drying oven at a controlled temperature (e.g., 60-70°C for 15
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minutes).[12]

Before applying penetrant, inspect the clean, dry panel under a UV-A light source to

confirm that it is free of any fluorescent indications.[8]

Penetrant Application and Dwell Time:

Apply the penetrant to the entire surface of the TAM panel using the same method as for

production parts (e.g., immersion, spray, brush).[6][7]

Allow the penetrant to dwell for the time specified in your standard operating procedure.[6]

[9] Ensure the minimum dwell time is met.[7]

Excess Penetrant Removal:

Remove the excess penetrant using the appropriate method for your system (e.g., water

wash, emulsifier, solvent wipe).[6]

For water-washable penetrants, control the water pressure (typically <40 psi),

temperature, and spray distance (e.g., at least 30 cm) to prevent over-washing.[9]

If using a post-emulsifiable system, apply the emulsifier for the specified contact time

before rinsing.[5]

Drying:

Dry the panel completely after penetrant removal. A drying oven at a temperature not

exceeding 71°C is commonly used.[9]

Developer Application:

Apply a thin, even layer of developer to the panel surface.[9]

Allow for the specified development time (typically 5-10 minutes) before inspection.[6][11]

Inspection and Evaluation:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://athndt.uk/psm-5-tam-panel-recommended-care-maintenance/
https://www.nde-ed.org/NDETechniques/PenetrantTest/QualityProcess/PerformanceCheck.xhtml
https://www.qnde.ca/wp-content/uploads/2016/12/Hoffman-Precision-Star-TAM-Panel-User-Guide-and-Spec-Sheet.pdf
https://arorandt.com/wp-content/uploads/2024/03/TAM-Panel.pdf
https://www.qnde.ca/wp-content/uploads/2016/12/Hoffman-Precision-Star-TAM-Panel-User-Guide-and-Spec-Sheet.pdf
https://m.youtube.com/watch?v=TX8U9Zixo74
https://arorandt.com/wp-content/uploads/2024/03/TAM-Panel.pdf
https://www.qnde.ca/wp-content/uploads/2016/12/Hoffman-Precision-Star-TAM-Panel-User-Guide-and-Spec-Sheet.pdf
https://m.youtube.com/watch?v=TX8U9Zixo74
https://eis.hu.edu.jo/ACUploads/10526/Liquid%20Penetrant%20Testing.pdf
https://m.youtube.com/watch?v=TX8U9Zixo74
https://m.youtube.com/watch?v=TX8U9Zixo74
https://www.qnde.ca/wp-content/uploads/2016/12/Hoffman-Precision-Star-TAM-Panel-User-Guide-and-Spec-Sheet.pdf
https://www.mr-chemie.de/wp-content/uploads/2020/12/tam-panel-g21-g21-1_en_pi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inspect the panel in a darkened area under a UV-A light source with a minimum intensity

of 1000 µW/cm².[13]

Compare the number and brightness of the visible starburst indications to the baseline

photograph for that specific panel.[9]

Examine the grit-blasted side for any excessive background fluorescence.

Record the results in a log to track system performance over time.[7]

Post-Cleaning and Storage:

Clean the TAM panel immediately after use to prevent penetrant and developer from

setting in the cracks.[4]

Store the clean, dry panel in its protective case or submerged in a solvent like acetone or

isopropyl alcohol.[6][12]

Key Processing Parameters
Maintaining tight control over processing parameters is critical for consistent and reliable TAM

panel results.
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Parameter Typical Specification Rationale

UV-A Light Intensity
≥ 1000 µW/cm² at the

inspection surface

Ensures adequate

fluorescence of indications for

reliable detection.[13]

Ambient White Light ≤ 2 foot-candles (21.5 lux)

Prevents white light from

interfering with the visibility of

fluorescent indications.[13]

Water Rinse Pressure < 40 psi
Higher pressures can wash

penetrant out of the defects.[9]

Water Rinse Temperature Controlled (e.g., 25°C ± 5°C)

Temperature affects the

viscosity of the penetrant and

the effectiveness of the rinse.

[4]

Drying Oven Temperature ≤ 71°C

Higher temperatures can dry

the penetrant in the defects,

preventing it from bleeding out.

[9]

Developer Dwell Time 5 - 10 minutes

Allows sufficient time for the

developer to draw the

penetrant out of the defects to

form visible indications.[6][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

http://www.cvmgroup.co.th/uploadfiles/product_file/upload_55da7cd62287b.pdf
https://eis.hu.edu.jo/ACUploads/10526/Liquid%20Penetrant%20Testing.pdf
https://www.qnde.ca/wp-content/uploads/2016/12/Hoffman-Precision-Star-TAM-Panel-User-Guide-and-Spec-Sheet.pdf
https://arorandt.com/wp-content/uploads/2024/03/TAM-Panel.pdf
https://www.nde-ed.org/NDETechniques/PenetrantTest/QualityProcess/PerformanceCheck.xhtml
https://m.youtube.com/watch?v=TX8U9Zixo74
https://elsmar.com/elsmarqualityforum/threads/penetrant-inspection-tam-panel-film-replicant.48670/page-2
https://www.mr-chemie.de/wp-content/uploads/2020/12/tam-panel-g21-g21-1_en_pi.pdf
https://athndt.uk/psm-5-tam-panel-recommended-care-maintenance/
https://img.antpedia.com/standard/files/pdfs_ora/20211203/ASTM%20E1417-21.pdf
https://www.benchchem.com/product/b1139225#troubleshooting-penetrant-system-sensitivity-with-a-tam-panel
https://www.benchchem.com/product/b1139225#troubleshooting-penetrant-system-sensitivity-with-a-tam-panel
https://www.benchchem.com/product/b1139225#troubleshooting-penetrant-system-sensitivity-with-a-tam-panel
https://www.benchchem.com/product/b1139225#troubleshooting-penetrant-system-sensitivity-with-a-tam-panel
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1139225?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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